5-methyl-N-(2-(2-(pyrazin-2-yl)-1H-imidazol-1-yl)ethyl)isoxazole-4-carboxamide

• IUPAC Name: 5-methyl-N-[2-(2-pyrazin-2-ylimidazol-1-yl)ethyl]-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C14H14N6O2/c1-10-11(8-19-22-10)14(21)18-5-7-20-6-4-17-13(20)12-9-15-2-3-16-12/h2-4,6,8-9H,5,7H2,1H3,(H,18,21)
• InChI Key: AJFWIQCXDHNOJN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NO1)C(=O)NCCN2C=CN=C2C3=NC=CN=C3
• Molecular Formula: C14H14N6O2
• Molecular Weight: 298.30 g/mol

Description

5-methyl-N-(2-(2-(pyrazin-2-yl)-1H-imidazol-1-yl)ethyl)isoxazole-4-carboxamide, also known as MI-773, is a small molecule inhibitor that has been extensively studied for its potential in cancer treatment. MI-773 is a p53 inhibitor that targets the interaction between p53 and its negative regulator, MDM2. This interaction is known to be disrupted in many types of cancer, leading to increased levels of MDM2 and decreased levels of p53. MI-773 has been shown to restore p53 activity and induce apoptosis in cancer cells, making it a promising candidate for cancer therapy.

Scientific Research Applications

Antitumor Applications

• The synthesis and chemistry of certain imidazotetrazines, related to the compound , have been explored for their antitumor properties. Specifically, these compounds have shown curative activity against L-1210 and P388 leukemia, suggesting a potential application in cancer treatment (Stevens et al., 1984).

Synthesis and Chemical Properties

• Research has been conducted on the synthesis of related pyrazol-4-ylidenehydrazinoimidazoles and 2-arylazoimidazoles, which are structurally similar to the compound . These studies provide insights into the chemical properties and potential applications of these compounds (Baig et al., 1982).

Molecular Modeling and Biological Activity

• Investigations into the synthesis, characterization, and biological activity of similar pyrazole and pyrazolopyrimidine derivatives have been undertaken. This research offers insights into the potential biological activities of compounds structurally related to "5-methyl-N-(2-(2-(pyrazin-2-yl)-1H-imidazol-1-yl)ethyl)isoxazole-4-carboxamide" (Hassan et al., 2013; Nassar et al., 2015).

Antimicrobial and Antifungal Activity

• Some novel N-arylimidazo[1,2-a]pyrazine-2-carboxamide derivatives have shown promising antimicrobial activity. This suggests potential applications of the compound in the field of antimicrobial research (Jyothi & Madhavi, 2019).

Herbicidal Activity

• Research into pyrazolo[3,4-d][1,2,3]triazin-4-one derivatives, which are structurally related, has revealed potential herbicidal activity and inhibition against protoporphyrinogen oxidase. This indicates possible applications in agricultural sciences (Li et al., 2008).